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Compound of Interest

Compound Name: 2-Methyl-4-heptanol

Cat. No.: B013450

Technical Guide: 2-Methyl-4-heptanol

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of 2-Methyl-4-heptanol, a branched-
chain alcohol with applications as a chemical intermediate in the fragrance, flavor, and
specialty chemical industries.[1] This document consolidates its chemical and physical

properties, provides a detailed experimental protocol for its synthesis, and outlines a typical
analytical workflow.

Core Chemical Identifiers

The fundamental identifiers for 2-Methyl-4-heptanol are summarized below.
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Identifier

Value

CAS Number

21570-35-4[2]

Molecular Formula

C8H180][2]

IUPAC Name 2-methylheptan-4-ol[3]

Synonyms 2-Methylheptan-4-ol, 4-Heptanol, 2-methyl-[3]

inChi InChl=1S/C8H180/c1-4-5-8(9)6-7(2)3/h7-9H,4-
6H2,1-3H3[2][3]

InChlKey QXPLZEKPCGUWEM-UHFFFAOYSA-N[2]

Canonical SMILES

CCCC(CC(C)C)0[2]

Physicochemical Properties

A summary of the key physicochemical properties of 2-Methyl-4-heptanol is presented in the

following table for easy reference and comparison.

Property Value

Molar Mass 130.23 g/mol [3][4]
Density 0.810 g/mL[5]
Boiling Point 166 °C[5]

Melting Point -81 °C[4][5]

Flash Point 88 °C[1]
Refractive Index 1.420[5]

Water Solubility Low([1]

LogP (Octanol/Water Partition Coefficient) 2.5[3]

Topological Polar Surface Area

20.2 A2[2][3]

Experimental Protocols
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Synthesis of 2-Methyl-4-heptanol via Grighard Reaction

A common method for the synthesis of 2-Methyl-4-heptanol is the Grignard reaction, which
involves the reaction of an organomagnesium halide (Grignard reagent) with a carbonyl
compound. The following protocol is adapted from a published procedure for the synthesis of 2-
Methyl-4-heptanol.[6]

Materials and Equipment:

Three-necked flask (250 mL)

o Pressure-equalized dropping funnel

o Reflux condenser

e Magnetic stirrer and stirring bar

e Heating mantle

o Nitrogen gas supply

e 1-Chloro-2-methylpropane

e Magnesium turnings

 lodine (crystal)

e Butanal

e Anhydrous diethyl ether

e 5% aqueous HCI

Anhydrous sodium sulfate

Procedure:

o Preparation of the Grignard Reagent:
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o Assemble the dry three-necked flask with the dropping funnel, reflux condenser, and a
nitrogen inlet.

o Flush the apparatus with nitrogen gas.
o Add 1.9 g of activated magnesium turnings and a few crystals of iodine to the flask.

o Prepare a solution of 4.81 g of 1-chloro-2-methylpropane in 30 mL of anhydrous diethyl
ether and add it to the dropping funnel.

o Add the 1-chloro-2-methylpropane solution dropwise to the magnesium turnings. The
reaction is initiated by gentle heating, indicated by a light effervescence and a color
change to gray/brown. Maintain a gentle reflux during the addition.

e Reaction with Butanal:

o After the Grignard reagent has formed, cool the solution to room temperature.

o Prepare a solution of 2.40 g of butanal in 10 mL of anhydrous ether and add it to the
dropping funnel.

o Add the butanal solution dropwise to the stirred Grignard reagent.
o After the addition is complete, reflux the mixture for an additional 20 minutes.
o Workup and Purification:

o Carefully add 5 mL of water dropwise to the reaction mixture with efficient stirring to
guench the reaction.

o Subsequently, add 35 mL of 5% aqueous HCI dropwise.
o Separate the ether layer and wash the aqueous layer with diethyl ether.
o Combine the ether layers, dry over anhydrous sodium sulfate, and filter.

o Remove the solvent by rotary evaporation.
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o The crude product can be further purified by fractional distillation to yield 2-Methyl-4-
heptanol.

Diagrams
Logical Relationship: Synthesis Workflow

The following diagram illustrates the key steps in the synthesis of 2-Methyl-4-heptanol as
described in the experimental protocol.
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Caption: Workflow for the synthesis of 2-Methyl-4-heptanol.

Experimental Workflow: GC-MS Analysis

Gas Chromatography-Mass Spectrometry (GC-MS) is a standard analytical technique for the
identification and quantification of volatile and semi-volatile organic compounds like 2-Methyl-
4-heptanol.
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Caption: General workflow for GC-MS analysis.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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